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Compound of Interest

Compound Name: Bromperidol-d4-1

Cat. No.: B12413783

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and a
representative analytical application for Bromperidol-d4. The information is intended for use by
professionals in research and drug development.

Introduction

Bromperidol is a typical antipsychotic of the butyrophenone class, primarily used in the
treatment of schizophrenia.[1][2][3] Bromperidol-d4 is a deuterated form of Bromperidol, where
four hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal
internal standard for quantitative bioanalytical assays, such as liquid chromatography-mass
spectrometry (LC-MS), used in pharmacokinetic and therapeutic drug monitoring studies.
Deuterated standards are chemically similar to the analyte but have a higher mass, allowing for
precise quantification by minimizing matrix effects and variability during sample preparation and
analysis.[4]

Safety Data and Handling Precautions

The safety profile of Bromperidol-d4 is considered to be very similar to that of Bromperidol.
Deuterium is a stable, non-radioactive isotope of hydrogen, and its presence in small amounts
in a molecule does not significantly alter its chemical reactivity or toxicity.[5] The following data
is summarized from the Safety Data Sheet (SDS) for Bromperidol.
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Hazard Identification

GHS Classification:

e Acute Toxicity, Oral (Category 4)

o Specific target organ toxicity — single exposure (Category 3), Central nervous system
Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.

e H336: May cause drowsiness or dizziness.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
e P264: Wash skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

» P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Physical and Chemical Properties
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Property Value

Molecular Formula C21H19D4BrFNO:2
Molecular Weight 424.34 g/mol
Appearance Solid

Melting Point Not determined
Boiling Point Not determined
Solubility Not determined

Handling and Storage

Handling:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

» Use in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust.
e Avoid contact with skin and eyes.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

e Protect from light.

First-Aid Measures
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Exposure Route First-Aid Procedure

Move to fresh air. If breathing is difficult, give
Inhalation oxygen. If not breathing, give artificial

respiration. Get medical attention.

) Immediately wash with soap and plenty of water.
Skin Contact . o
Get medical attention if irritation develops.

Immediately flush with plenty of water for at
Eye Contact ] ] ]
least 15 minutes. Get medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . .
mouth with water. Get medical attention

immediately.

Personal Protective Equipment

Protection Type Recommendation
Eye/Face Protection Wear chemical safety goggles.
Skin Protection Wear protective gloves and clothing.

) ) Use a NIOSH-approved respirator with a dust
Respiratory Protection o S
filter if ventilation is inadequate.

Mechanism of Action and Signhaling Pathways

Bromperidol's primary mechanism of action is the antagonism of dopamine D2 receptors in the
central nervous system.[6] This blockade of dopamine signaling is believed to be responsible
for its antipsychotic effects.[7][8] Additionally, Bromperidol has some affinity for serotonin 5-
HT2A receptors, which may contribute to its overall pharmacological profile.[9]

Dopamine D2 Receptor Antagonism

Bromperidol acts as an antagonist at D2 receptors, which are G-protein coupled receptors
(GPCRs) linked to Gi/o proteins.[7][10] In the absence of an agonist, the G-protein is in an
inactive GDP-bound state. Agonist binding promotes the exchange of GDP for GTP, leading to
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the dissociation of the Gai/o subunit from the Gy complex. The activated Gai/o subunit then
inhibits adenylyl cyclase, reducing the production of cyclic AMP (CAMP) and subsequently
decreasing the activity of Protein Kinase A (PKA).[7][8] By blocking the D2 receptor,
Bromperidol prevents this signaling cascade from being initiated by dopamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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